![molecular formula C10H20ClNO B3034111 3,3-Dimethyl-2-oxa-8-azaspiro[4.5]decane hydrochloride CAS No. 1379315-59-9](/img/structure/B3034111.png)
3,3-Dimethyl-2-oxa-8-azaspiro[4.5]decane hydrochloride
Overview
Description
3,3-Dimethyl-2-oxa-8-azaspiro[4.5]decane hydrochloride (DMAODH) is a cyclic organic compound that is widely used in scientific research. It has a variety of applications, ranging from synthesis of other compounds to biochemical and physiological studies.
Scientific Research Applications
1. Muscarinic Agonist Activity
3,3-Dimethyl-2-oxa-8-azaspiro[4.5]decane hydrochloride has been synthesized and evaluated as a muscarinic agonist. This compound and its analogues have shown potential for the symptomatic treatment of dementia, including Alzheimer's type. They demonstrate a binding affinity to central muscarinic M1 and M2 receptors and exhibit antiamnesic activity, significantly ameliorating cognitive impairment in animal models (Tsukamoto et al., 1995).
2. Comparison with Cholinesterase Inhibitors
Studies comparing this compound with cholinesterase inhibitors like tacrine and E-2020 have revealed its potency in reversing cognitive impairment in various animal models. Its efficacy in these models is notably greater than traditional cholinesterase inhibitors, showcasing its potential as a more effective treatment option (Wanibuchi et al., 1994).
3. Antiarthritic and Immunosuppressive Properties
The compound has been identified for its antiarthritic and immunosuppressive activities. Studies indicate its efficacy in experimental animal models of arthritis, suggesting its utility in autoimmune diseases and tissue transplantation. This demonstrates a broader range of potential therapeutic applications beyond neurodegenerative disorders (Badger et al., 1990).
4. Synthesis Techniques and Structural Analysis
Research on the synthesis of this compound and its derivatives has provided insights into structure-activity relationships. This includes studies on the synthesis of related compounds and their biological evaluation against human cancer cells, contributing to the understanding of their potential medicinal applications (Rice et al., 1973).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the preparation of di- and tri-substituted methylpyrazines as allosteric shp2 inhibitors .
Mode of Action
It’s known that allosteric shp2 inhibitors can modulate the activity of the shp2 protein, a tyrosine phosphatase involved in several cellular processes including cell growth and differentiation .
Biochemical Pathways
Shp2 inhibitors generally affect pathways related to cell growth and differentiation .
Result of Action
It’s known that shp2 inhibitors can modulate cellular processes such as cell growth and differentiation .
Action Environment
It’s known that the compound should be stored under an inert atmosphere (nitrogen or argon) at 2-8°c .
Properties
IUPAC Name |
3,3-dimethyl-2-oxa-8-azaspiro[4.5]decane;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO.ClH/c1-9(2)7-10(8-12-9)3-5-11-6-4-10;/h11H,3-8H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPUSXTMLDUVFTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2(CCNCC2)CO1)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1379315-59-9 | |
Record name | 3,3-dimethyl-2-oxa-8-azaspiro[4.5]decane hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.